![molecular formula C17H17N3O3S2 B2458719 1-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea CAS No. 1203300-89-3](/img/structure/B2458719.png)
1-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea, also known as DMTT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DMTT belongs to the class of thiazolyl urea derivatives and has been synthesized using various methods.
Mechanism of Action
1-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea exerts its therapeutic effects through various mechanisms of action. Studies have shown that this compound induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway. This compound also inhibits cell proliferation by inducing cell cycle arrest at the G2/M phase. Additionally, this compound has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing the activation of NF-κB.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing the activation of NF-κB. Additionally, this compound has been shown to have anti-oxidant and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
1-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea has several advantages for lab experiments. It is a stable compound and can be easily synthesized using various methods. This compound has also been shown to have high purity and yield. However, there are some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its therapeutic potential fully.
Future Directions
There are several future directions for 1-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea research. One area of research is to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and bacterial infections. Another area of research is to elucidate its mechanism of action fully and identify its molecular targets. Additionally, studies are needed to optimize the synthesis method of this compound and improve its pharmacokinetic and pharmacodynamic properties.
Conclusion
In conclusion, this compound is a thiazolyl urea derivative that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied for its anti-cancer, anti-inflammatory, anti-oxidant, and anti-bacterial properties. This compound exerts its therapeutic effects through various mechanisms of action, including inducing apoptosis, inhibiting cell proliferation, and reducing inflammation. Although this compound has several advantages for lab experiments, further studies are needed to fully understand its therapeutic potential and optimize its pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
1-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea has been synthesized using various methods, including the reaction of 2,5-dimethoxybenzaldehyde with thiosemicarbazide, followed by the reaction with thiophen-2-carboxylic acid and phosphorus oxychloride. Another method involves the reaction of 2,5-dimethoxybenzaldehyde with thiosemicarbazide, followed by the reaction with thiophen-2-carboxylic acid and carbonyldiimidazole. Both methods have been reported to yield this compound with high purity and yield.
Scientific Research Applications
1-(4-(2,5-Dimethoxyphenyl)thiazol-2-yl)-3-(thiophen-2-ylmethyl)urea has been studied for its potential therapeutic properties in various scientific research applications. One of the significant areas of research is its anti-cancer activity. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been studied for its anti-inflammatory, anti-oxidant, and anti-bacterial properties.
Properties
IUPAC Name |
1-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(thiophen-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S2/c1-22-11-5-6-15(23-2)13(8-11)14-10-25-17(19-14)20-16(21)18-9-12-4-3-7-24-12/h3-8,10H,9H2,1-2H3,(H2,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITYGMXLJWAKPGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NC(=O)NCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.